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Compound of Interest

N-(2-

Compound Name: Aminophenyl)cyclopentanecarbox
amide

CAS No.: 926217-21-2

Cat. No.: B1286162

Get Quote

Executive Summary & Compound Architecture

N-(2-Aminophenyl)cyclopentanecarboxamide (CAS: 926217-21-2) represents a critical

scaffold in medicinal chemistry, often utilized as a zinc-binding motif in Histone Deacetylase
(HDAC) inhibitors or as a synthetic precursor for benzimidazole-based kinase inhibitors.[1][2]

The molecule consists of a lipophilic cyclopentane ring linked via an amide bond to an ortho-
substituted aniline.[1][2] This specific topology introduces unique stability challenges—
specifically intramolecular cyclization—distinguishing it from simple linear amides.[1][2]

Structural Properties
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Property

Value
(Predicted/Experimental)

Relevance

Molecular Formula

Small molecule, likely high

Molecular Weight 204.27 g/mol N

permeability.[1][2]

Moderate lipophilicity; likely
LogP (Octanol/Water) ~1.9-25 BCS Class Il (Low Sol/High

Perm).[1][2]

N Weak base; solubility will be

pKa (Aniline -NH2) ~4.6

pH-dependent.[1][2]

Neutral at physiological pH.[1
pKa (Amide -NH-) ~15 Py J PH.[1]

[2]

Good membrane permeability
H-Bond Donors/Acceptors 2/2

potential.[1][2]

Solubility Profiling

Due to the weak basicity of the aniline nitrogen, the solubility of this compound is governed by

the Henderson-Hasselbalch equation.[1][2] The neutral form (predominant at pH > 6) exhibits

poor aqueous solubility, necessitating salt screening or cosolvent strategies.[1][2]

pH-Dependent Solubility Protocol

Objective: Determine the intrinsic solubility (

) and pH-solubility profile.[1][2]

Experimental Workflow:

» Buffer Preparation: Prepare 50 mM phosphate/citrate buffers ranging from pH 1.2 to 8.0.

o Saturation: Add excess solid compound to 2 mL of each buffer in amber glass vials (to

prevent photodegradation of the aniline).
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e Equilibration: Shake at 37°C for 24 hours.

« Filtration: Filter supernatant using 0.22 um PVDF filters (low binding).
e Quantification: Analyze via HPLC-UV (254 nm).

Expected Profile:

e pH 1.2 (SGF): High solubility (> 5 mg/mL) due to protonation of the aniline amine (

).[11[2]

e pH 7.4 (Blood): Low solubility (approaching intrinsic solubility, likely < 0.1 mg/mL).[1][2]

Organic Solvent Solubility (Stock Preparation)

For analytical standards and stock solutions, the following solvents are recommended based
on the lipophilic cyclopenty! tail:

e« DMSO: > 50 mg/mL (Preferred for bioassays).[1][2]
e Methanol: > 20 mg/mL.[1][2]

o Acetonitrile: > 15 mg/mL.[1][2]

Stability & Degradation Kinetics

The stability profile of N-(2-Aminophenyl)cyclopentanecarboxamide is complex due to the
"Ortho-Effect.” Unlike para-substituted isomers, the ortho-amino group can act as an
intramolecular nucleophile.[1][2]

Degradation Pathways

Two primary pathways dictate the shelf-life and solution stability:[1][2]

 Intermolecular Hydrolysis (Pathway A): Standard acid/base catalyzed attack of water on the
amide carbonyl.[1][2]
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¢ Intramolecular Cyclization (Pathway B - Critical): The ortho-amine attacks the amide
carbonyl, eliminating water to form 2-cyclopentyl-1H-benzimidazole.[1][2] This reaction is
often faster than hydrolysis under acidic or thermal stress.[1][2]

Visualization of Degradation Pathways
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Figure 1: Competing degradation pathways.[1][2] Pathway B (Benzimidazole formation) is a

specific risk for ortho-amino anilides.

Forced Degradation Protocol (Stress Testing)

To validate the stability-indicating method, perform the following stress tests:
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Condition Duration Target Degradation  Mechanism

Promotes Cyclization
Acid (0.1 N HCI, 60°C)  4-8 Hours 10-20% (Benzimidazole) >
Hydrolysis.[1][2]

Base (0.1 N NaOH, Promotes Hydrolysis
2-4 Hours 10-20% ) o
RT) (Acid + Diamine).[1][2]

Oxidation of aniline
Oxidation (3% H202) 2 Hours Varies amine to N-oxide or

azo/nitro species.[1][2]

Solid-state stability
Thermal (Solid, 60°C) 7 Days <5% (check for polymorph
changes).[1][2]

Anilines are
Photostability 1.2M Lux hours Varies photosensitive
(browning).[1][2]

Analytical Method Development (HPLC)

A gradient Reverse Phase HPLC (RP-HPLC) method is required to separate the parent
compound from the highly non-polar benzimidazole impurity and the polar hydrolysis products.

[1][°]

Recommended Conditions:

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 um, 4.6 x 100 mm.[1][2]

Mobile Phase A: 0.1% Formic Acid in Water (Maintains acidic pH to suppress silanol activity).

[1][2]

Mobile Phase B: Acetonitrile.[1][2]

Gradient: 5% B to 95% B over 10 minutes.

Flow Rate: 1.0 mL/min.[1][2]
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e Detection: UV at 254 nm (aromatic ring) and 210 nm (amide bond).[1][2]

Retention Order Prediction:

e 0-Phenylenediamine (Most Polar, elutes first).[1][2]

o Cyclopentanecarboxylic acid.[1][2]

e Parent: N-(2-Aminophenyl)cyclopentanecarboxamide.[1][2]

e 2-Cyclopentyl-1H-benzimidazole (Most Hydrophobic, elutes last).[1][2]
Preformulation Recommendations

Based on the physicochemical profile, the following development strategies are recommended:

» Salt Selection: To improve bioavailability, convert the free base to a Hydrochloride (HCI) or
Mesylate salt.[1][2] This targets the aniline nitrogen, locking it in a protonated state which
may also retard the rate of intramolecular cyclization in the solid state.[1][2]

o Excipient Compatibility: Avoid reducing sugars (lactose) to prevent Maillard reactions with the
primary amine.[1][2]

» Storage: Store in amber vials at 2-8°C. The free amine is prone to oxidation (discoloration)
upon air exposure.[1][2]

Decision Tree for Formulation
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Start Preformulation
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Figure 2: Strategic decision tree for formulation development based on solubility and stability
data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-(2-aminophenyl)benzamide | C13H12N20O | CID 759408 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 2. N-(2-aminophenyl)pyridine-4-carboxamide | C12H11N3O | CID 1133081 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. Cyclopentanecarboxamide | C6H11NO | CID 226274 - PubChem
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¢ 4. N-(4-aminophenyl)-N-ethylcyclopentanecarboxamide | C14H20N20O | CID 55175559 -
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¢ 5. N-phenylcyclopentanecarboxamide | C12H15NO | CID 564473 - PubChem
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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